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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Diamine

N-(3-Hydroxypropyl)ethylenediamine, with the CAS Number 56344-32-2, is a diamine
functionalized with a primary and a secondary amine, as well as a terminal hydroxyl group. This
unique combination of functional groups imparts a versatile chemical nature, making it a
valuable building block in a variety of chemical syntheses. Its structure allows for a range of
reactions, including those typical of primary and secondary amines, as well as the reactivity of
a primary alcohol. This guide will delve into the specific chemical and physical properties,
reactivity profile, and analytical characterization of this compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-(3-
Hydroxypropyl)ethylenediamine is fundamental for its effective use in research and
development. These properties dictate its behavior in different environments and are crucial for
designing synthetic routes and formulating products.
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Property Value Source

CAS Number 56344-32-2 [1]

Molecular Formula CsH14N20 Inferred from structure
Molecular Weight 118.18 g/mol [2]

Appearance Corrosive liquid [1]

o UN3267, Corrosive liquid,
DOT Classification ) ) [1]
basic, organic, n.o.s., 8, PG llI

Synthesis and Manufacturing

The synthesis of N-(3-Hydroxypropyl)ethylenediamine can be approached through various
synthetic routes. A common industrial method involves the reaction of a suitable starting
material with an amine. For instance, the reaction of 3-chloro-1,2-propanediol with ammonia is
a widely adopted industrial method for the synthesis of related amino alcohols.[3] While a
specific, detailed industrial synthesis protocol for N-(3-Hydroxypropyl)ethylenediamine is not
readily available in the public domain, a plausible laboratory-scale synthesis could involve the
reaction of ethylenediamine with 3-chloropropanol.
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Caption: Conceptual workflow for the synthesis of N-(3-Hydroxypropyl)ethylenediamine.
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Reactivity and Functional Group Chemistry

The chemical behavior of N-(3-Hydroxypropyl)ethylenediamine is dictated by the interplay of
its three functional groups: a primary amine, a secondary amine, and a primary hydroxyl group.

¢ Amine Reactivity: The primary and secondary amines are nucleophilic and basic. They can
readily undergo reactions such as acylation, alkylation, and condensation with carbonyl
compounds to form imines or enamines. The presence of two amine groups allows for the
formation of bis-amides, bis-imines, and other difunctionalized derivatives. These groups are
also capable of forming salts with acids.

o Hydroxyl Group Reactivity: The primary hydroxyl group can be oxidized to an aldehyde or a
carboxylic acid. It can also undergo esterification with carboxylic acids or their derivatives,
and etherification with alkyl halides.

o Chelating Properties: The presence of two nitrogen atoms and one oxygen atom in a flexible
chain suggests that N-(3-Hydroxypropyl)ethylenediamine can act as a tridentate ligand,
capable of chelating to metal ions. This property is common in related polyamines and amino
alcohols and can be a key consideration in its applications.

Spectroscopic and Analytical Characterization

To ensure the identity and purity of N-(3-Hydroxypropyl)ethylenediamine, a combination of
spectroscopic techniques is employed. While specific spectra for this exact compound are not
widely published, the expected spectral features can be predicted based on its structure.

Expected Spectroscopic Data:
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Technique

Expected Features

1H NMR

Signals corresponding to the protons on the
ethyl and propyl chains, with characteristic
chemical shifts for protons adjacent to nitrogen
and oxygen atoms. The presence of
exchangeable protons (N-H and O-H) would be

observable.

13C NMR

Resonances for the five distinct carbon atoms in
the molecule, with chemical shifts influenced by

the attached heteroatoms.

IR Spectroscopy

Broad absorption band in the 3300-3500 cm™1
region due to O-H and N-H stretching vibrations.
C-H stretching absorptions around 2850-2950
cm~1, C-N and C-O stretching bands in the
fingerprint region (1000-1300 cm~1).

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of the compound (118.18
g/mol ). Fragmentation patterns would be
consistent with the cleavage of C-C, C-N, and
C-O bonds.

Analytical Workflow for Compound Identification:

Sample of
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\N-(3-Hydroxypropyl)ethylenediamine)
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Structure Confirmation
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Caption: A typical analytical workflow for the structural elucidation and purity assessment of N-
(3-Hydroxypropyl)ethylenediamine.

Applications in Research and Drug Development

While specific applications in marketed drugs are not prominently documented, the structural
motifs present in N-(3-Hydroxypropyl)ethylenediamine make it a compound of interest for
drug discovery and development.

o Scaffold for Library Synthesis: Its multiple functional groups provide handles for
combinatorial chemistry, allowing for the rapid synthesis of libraries of related compounds for
screening against biological targets.

e Linker Moiety: The diamine and alcohol functionalities make it a suitable linker for
conjugating different molecular entities, such as a targeting ligand to a therapeutic agent in
the development of antibody-drug conjugates or other targeted therapies.

o Precursor for Biologically Active Molecules: The ethylenediamine and propanolamine
moieties are found in various biologically active compounds. Therefore, N-(3-
Hydroxypropyl)ethylenediamine can serve as a key starting material for the synthesis of
novel therapeutic agents. The development of smart nanocarriers for drug delivery is an area
where related functionalized compounds are being explored.[4]

Safety and Handling

N-(3-Hydroxypropyl)ethylenediamine is classified as a corrosive liquid.[1] Proper handling
and storage are essential to ensure laboratory safety.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles, and a lab coat.

e Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation of vapors
and contact with skin and eyes.
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» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents and acids.

A Material Safety Data Sheet (MSDS) should be consulted for detailed safety information
before handling this compound.[1]

Conclusion

N-(3-Hydroxypropyl)ethylenediamine is a versatile chemical entity with a rich functional
group chemistry that holds promise for a variety of applications, particularly in the synthesis of
novel compounds for drug discovery and materials science. A clear understanding of its
chemical properties, reactivity, and safe handling procedures is paramount for its successful
utilization in a research and development setting. As a building block, its potential is vast, and
further exploration of its synthetic utility is warranted.

References
e The Good Scents Company. tetrahydroxypropyl ethylenediamine, 102-60-3. [Link]

» MDPI. Magnetic Nanocarriers with ICPTES- and GPTMS-Functionalized Quaternary
Chitosan for pH-Responsive Doxorubicin Release. [Link]

e PubChem. Edetol. [Link]

o ResearchGate. 3-(N-Methylamino)-1-(2-thienyl)propan-1-ol: Revisiting Eli Lilly's
Resolution—Racemization—Recycle Synthesis of Duloxetine for Its Robust Processes. [Link]

o CP Lab Safety. N-(3-Hydroxypropyl)ethylenediamine, 25g, Each. [Link]
e Guangzhou Weibo Technology Co., Ltd. 3-[(2-Aminoethyl)amino]-1-propanol. [Link]

e Google Patents. CN103319354A - Synthesis method of 3-amino-1,2-propanediol.
e Google Patents. US20120277471A1 - Synthesis Method of 3-Methylamino-1, 2-Propanediol.

e NINGBO INNO PHARMCHEM CO.,LTD. The Multifaceted Applications of Tetrahydroxypropyl
Ethylenediamine in Industry. [Link]

o WIPO Patentscope. 104610074 Preparation method of 3-amino-1,2-propanediol. [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.calpaclab.com/n-3-hydroxypropyl-ethylenediamine-25g-each/spc-tci-h0391-25g?sku=TCI-H0391-25G
https://www.benchchem.com/product/b1589241/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-hydroxypropyl-ethylenediamine
http://www.thegoodscentscompany.com/data/rw1113151.html
https://www.mdpi.com/1999-4923/15/12/2704
https://pubchem.ncbi.nlm.nih.gov/compound/7615
https://www.researchgate.net/publication/230985223_3-N-Methylamino-1-2-thienylpropan-1-ol_Revisiting_Eli_Lilly's_Resolution-Racemization-Recycle_Synthesis_of_Duloxetine_for_Its_Robust_Processes
https://www.benchchem.com/product/b1589241/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-hydroxypropyl-ethylenediamine
https://www.cplabsafety.com/n-3-hydroxypropyl-ethylenediamine-25-grams.html
http://www.weber-biotech.com/goods-23383.html
https://www.inno-pharmchem.com/news/the-multifaceted-applications-of-tetrahydroxypropyl-ethylenediamine-in-industry-263467.html
https://patentscope.wipo.int/browser/en/publication/104610074/document
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589241?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. 1,2-Ethanediamine, N-(3-methoxypropyl)-. [Link]
e Loba Chemie. 156-87-6 CAS | 3-AMINO-1-PROPANOL | Alcohols | Article No. 01072. [Link]

* Mallak Specialties Pvt Ltd. N,N,N',N'-Tetrakis (2-hydroxypropyl) ethylene-diamine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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